Cas no 6940-61-0 (Isoleucine,N-acetyl-3-mercapto-)

• Product Name: Isoleucine,N-acetyl-3-mercapto-
• CAS No: 6940-61-0
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 526643
• PubChem ID: 246727
• Update Time: 2025-04-19

Isoleucine,N-acetyl-3-mercapto- Chemical and Physical Properties

Names and Identifiers

• Isoleucine,N-acetyl-3-mercapto-
• 2-Acetamino-3-mercapto-3-methyl-valeriansaeure
• 2-Acetylamino-3-hydroxy-benzoesaeure
• 2-acetylamino-3-hydroxy-benzoic acid
• 2-Acetylamino-3-mercapto-3-methyl-valeriansaeure
• 2-acetylamino-3-mercapto-3-methyl-valeric acid
• 3-Ahaa
• 3-Hydroxy-N-acetylanthranilic acid
• AC1L301W
• N-Acetyl-beta-ethyl-beta-methyl-DL-cysteine
• N-Acetyl-beta-methyl-beta-ethylcysteine
• NSC 60160
• SCHEMBL3934430
• NSC-60160
• 6940-61-0
• NSC60160
• AKOS022506022
• 2-(acetylamino)-2,4,5-trideoxy-3-C-methyl-3-thiopentonic acid

• Inchi： 1S/C8H15NO3S/c1-4-8(3,13)6(7(11)12)9-5(2)10/h6,13H,4H2,1-3H3,(H,9,10)(H,11,12)
• InChI Key： CQDYZFQNPRLEAK-UHFFFAOYSA-N
• SMILES： SC(C)(CC)C(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 205.07726451g/mol
• Monoisotopic Mass: 205.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 150-150.5 ºC (decomposition) (water )
• Solubility: Slightly soluble (10 g/l) (25 º C),